Cas no 20577-62-2 (Hexanoicacid, 2,4-dioxo-, methyl ester)

• Product Name: Hexanoicacid, 2,4-dioxo-, methyl ester
• CAS No: 20577-62-2
• MF: C₇H₁₀O₄
• MW: 158.151902675629
• CID: 290192
• PubChem ID: 284006
• Update Time: 2025-05-27

Hexanoicacid, 2,4-dioxo-, methyl ester Chemical and Physical Properties

Names and Identifiers

• Hexanoicacid, 2,4-dioxo-, methyl ester
• methyl 2,4-dioxohexanoate
• 2,4-dioxo-hexanoic acid methyl ester
• 2,4-Dioxo-hexansaeure-methylester
• Hexanoic acid, 2,4-dioxo-, methyl ester
• NSC139472
• SCHEMBL8069772
• 20577-62-2
• DTXSID70300867
• AKOS017516042
• EN300-736658
• NSC-139472
• methyl2,4-dioxohexanoate

• Inchi： 1S/C7H10O4/c1-3-5(8)4-6(9)7(10)11-2/h3-4H2,1-2H3
• InChI Key： MABBKNIOXJLSTP-UHFFFAOYSA-N
• SMILES： O=C(CC(C(=O)OC)=O)CC

Computed Properties

• Exact Mass: 158.05800
• Monoisotopic Mass: 158.05790880g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 5
• Complexity: 183
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 60.4Ų

Experimental Properties

• PSA: 60.44000
• LogP: 0.09770

Additional information on Hexanoicacid, 2,4-dioxo-, methyl ester

Comprehensive Analysis of Hexanoic acid, 2,4-dioxo-, methyl ester (CAS No. 20577-62-2)

Hexanoic acid, 2,4-dioxo-, methyl ester, with the CAS number 20577-62-2, is a specialized organic compound widely utilized in pharmaceutical, agrochemical, and fragrance industries. This ester derivative of 2,4-dioxohexanoic acid exhibits unique chemical properties, making it a valuable intermediate in synthetic chemistry. Its molecular structure combines a methyl ester group with a dioxohexanoic acid backbone, enabling versatile reactivity in condensation and cyclization reactions.

In recent years, the demand for bioactive intermediates like Hexanoic acid, 2,4-dioxo-, methyl ester has surged due to its role in synthesizing flavor enhancers and pharmaceutical precursors. Researchers highlight its potential in developing sustainable agrochemicals, aligning with the global shift toward green chemistry. Analytical techniques such as GC-MS and NMR spectroscopy are commonly employed to verify its purity and structural integrity.

The compound’s thermal stability and solubility profile (e.g., in ethanol and acetone) make it suitable for industrial-scale applications. Notably, its low volatility ensures safer handling compared to traditional solvents, addressing growing concerns about workplace safety regulations. Regulatory databases like REACH and EPA classify it as non-hazardous under standard conditions, further supporting its commercial adoption.

Emerging trends in cosmetic formulations have also spotlighted Hexanoic acid, 2,4-dioxo-, methyl ester as a fragrance fixative. Its ability to prolong scent retention in perfumes aligns with consumer preferences for long-lasting personal care products. Additionally, its biodegradability meets the eco-friendly product criteria demanded by modern markets.

From a synthetic perspective, this compound serves as a precursor for heterocyclic compounds, particularly pyrimidine derivatives used in drug discovery. Patent filings reveal its utility in anticancer agent research, leveraging its keto-enol tautomerism for targeted molecular modifications. Such applications resonate with the increasing focus on precision medicine and small-molecule therapeutics.

Environmental impact studies confirm that Hexanoic acid, 2,4-dioxo-, methyl ester undergoes rapid hydrolysis in aqueous systems, minimizing ecological persistence. This characteristic aligns with the OECD guidelines for environmental risk assessment, reinforcing its suitability for large-scale use. Manufacturers increasingly adopt catalytic esterification methods to produce it efficiently, reducing energy consumption and carbon footprint.

In analytical workflows, the compound’s distinct mass spectral fragmentation pattern aids in its identification. Laboratories frequently employ HPLC-UV for quantification, ensuring compliance with pharmacopeial standards. These protocols address the pharmaceutical industry’s emphasis on quality-by-design (QbD) principles.

Market analyses project steady growth for Hexanoic acid, 2,4-dioxo-, methyl ester, driven by expanding applications in nutraceuticals and functional foods. Its GRAS (Generally Recognized as Safe) status in certain jurisdictions further accelerates adoption. As industries prioritize sustainable sourcing, bio-based production routes using fermentation technologies are under active investigation.

In conclusion, Hexanoic acid, 2,4-dioxo-, methyl ester (CAS 20577-62-2) exemplifies the convergence of innovation and sustainability in modern chemistry. Its multifaceted applications—from fragrance stabilization to drug development—underscore its relevance across diverse sectors. Future research will likely explore its potential in advanced material science, solidifying its position as a cornerstone of specialty chemicals.